Cas no 1251550-53-4 (N-(4-bromo-2-methylphenyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide)

• Product Name: N-(4-bromo-2-methylphenyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide
• CAS No: 1251550-53-4
• MF: C₁₇H₁₉BrN₄OS
• MW: 407.327961206436
• CID: 5395657
• Update Time: 2025-10-30

N-(4-bromo-2-methylphenyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromo-2-methylphenyl)-2-[[6-(1-pyrrolidinyl)-4-pyrimidinyl]thio]acetamide
• N-(4-bromo-2-methylphenyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide

• Inchi： 1S/C17H19BrN4OS/c1-12-8-13(18)4-5-14(12)21-16(23)10-24-17-9-15(19-11-20-17)22-6-2-3-7-22/h4-5,8-9,11H,2-3,6-7,10H2,1H3,(H,21,23)
• InChI Key： ACIHDTRUDFPOSW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1C)(=O)CSC1C=C(N2CCCC2)N=CN=1

Experimental Properties

• Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 598.5±50.0 °C(Predicted)
• pka: 11.97±0.70(Predicted)

Additional information on N-(4-bromo-2-methylphenyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide

Professional Introduction to N-(4-bromo-2-methylphenyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide (CAS No. 1251550-53-4)

N-(4-bromo-2-methylphenyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With a CAS number of 1251550-53-4, this molecule represents a confluence of structural complexity and potential biological activity, making it a subject of intense study and development.

The compound's structure is characterized by a central acetamide moiety linked to a brominated methylphenyl group and a pyrimidine sulfanyl group, which is further substituted with a pyrrolidinyl moiety. This unique arrangement of functional groups suggests multiple possibilities for interactions with biological targets, particularly in the realm of enzyme inhibition and receptor binding. The presence of both bromine and sulfur atoms enhances its reactivity, making it a valuable scaffold for further chemical modifications.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The structure of N-(4-bromo-2-methylphenyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide aligns well with this trend, as it incorporates elements known to interact with key cellular processes.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases, which are enzymes that play crucial roles in cell signaling pathways. Kinase inhibitors have been successfully developed into therapeutic agents for various cancers, and the pyrimidine sulfanyl group in this molecule suggests it may have similar inhibitory activity. Specifically, the pyrimidine ring is a common pharmacophore in kinase inhibitors due to its ability to bind to the ATP-binding pocket of these enzymes.

The brominated methylphenyl group adds another layer of complexity, potentially influencing both the solubility and metabolic stability of the compound. This group is often used in drug design to enhance binding affinity and selectivity. The combination of these features makes N-(4-bromo-2-methylphenyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide a promising candidate for further investigation.

Recent studies have begun to explore the biological activity of related compounds, providing insights into the potential therapeutic applications of N-(4-bromo-2-methylphenyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide. For instance, modifications to the pyrrolidinyl group have shown significant effects on receptor binding affinity, suggesting that this compound could be tailored for specific therapeutic targets. Additionally, computational modeling has been used to predict how different structural variations might impact biological activity, providing a rational basis for designing derivatives with enhanced properties.

The sulfanyl group in the molecule also plays a critical role in its potential biological activity. Sulfanyl groups are known to participate in hydrogen bonding and can influence both the solubility and reactivity of compounds. In particular, they have been shown to enhance binding interactions with certain proteins and enzymes, making them valuable in drug design. The presence of this group in N-(4-bromo-2-methylphenyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide suggests that it may exhibit strong interactions with biological targets.

In addition to its potential as a kinase inhibitor, this compound may also have applications in other therapeutic areas. For example, its structure suggests that it could interact with other enzyme families or receptors involved in metabolic disorders or neurodegenerative diseases. The versatility of its functional groups makes it a versatile scaffold for further chemical modifications aimed at optimizing its biological activity.

The synthesis of N-(4-bromo-2-methylphenyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yıl]sulfanyl}acetamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the bromine atom into the methylphenyl group is particularly critical, as it must be done under conditions that prevent unwanted side reactions. Similarly, the attachment of the pyrimidine sulfanyl group requires precise control over reaction conditions to avoid degradation or byproduct formation.

The use of modern synthetic techniques has greatly improved the efficiency and scalability of producing this compound. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the construction of complex molecular frameworks with high precision. These methods have become indispensable in pharmaceutical research, allowing chemists to rapidly assemble intricate structures like that of N-(4-bromo-2-methylphenyl-) -{[6-(

Evaluation of the pharmacokinetic properties of this compound is also essential for determining its potential as a therapeutic agent. Parameters such as solubility, stability, and metabolic clearance must be carefully assessed to ensure that it can reach its target site effectively within an organism. Computational methods have been increasingly employed to predict these properties before experimental testing, saving time and resources in drug development.

The growing body of research on related compounds provides valuable insights into how structural modifications can influence biological activity. By studying these analogs, scientists can identify key pharmacophores responsible for target interactions and use this knowledge to design more effective derivatives. N-(
4 - bromo - 2 - methyl phen yl ) - 2 - {[ 6 - ( p y r r o l i d i n - 1 - y l ) p y r i m i d i n e - 4 - y l ] s u l f any l } acet amide stands out as a promising candidate for further exploration due to its unique structural features.

In conclusion, N-(
4 - bromo - 2 - methyl phen yl ) - 2 - {[ 6 - ( p y r r o l i d i n - 1 - y l ) p y r i m i d i n e
- 4 - y l ] s u l f any l } acet amide (CAS No.
b > 1251550
b > .53 .04) represents an exciting area for pharmaceutical research due to its complex structure
and potential biological activity.
Its incorporation into drug discovery efforts holds promise for developing novel therapeutics targeting various diseases.
Further studies are warranted to fully elucidate its pharmacological properties
and explore its therapeutic potential.